6-methyl-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide

• IUPAC Name: 6-methyl-1,1-dioxo-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-3-carboxamide
• InChI: InChI=1S/C18H21N3O6S/c1-10-5-6-15-12(7-10)20-17(21-28(15,23)24)18(22)19-11-8-13(25-2)16(27-4)14(9-11)26-3/h5-9,17,20-21H,1-4H3,(H,19,22)
• InChI Key: ICEQGOOKMIRYPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)S(=O)(=O)NC(N2)C(=O)NC3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C18H21N3O6S
• Molecular Weight: 407.4 g/mol
• CAS No.: 941939-70-4

Description

6-methyl-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide is a useful research compound. Its molecular formula is C18H21N3O6S and its molecular weight is 407.44. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Research on benzothiadiazine derivatives, such as meloxicam and hydrochlorothiazide, has focused on understanding their pharmacokinetics and metabolic patterns. These studies provide insights into the drugs' absorption, distribution, metabolism, and excretion processes, essential for developing effective treatment regimens. For example, meloxicam shows a high degree of plasma protein binding and is extensively metabolized, with its metabolites identified in plasma, urine, and feces, indicating the pathways through which these drugs are processed in the body (Schmid et al., 1995).

Antihypertensive Actions

Benzothiadiazine derivatives have been studied for their antihypertensive effects, comparing the efficacy of different diuretics alone and in combination. These studies have shed light on how these compounds can reduce blood pressure and have provided a basis for their use in treating arterial hypertension. The research illustrates the mechanisms through which these drugs act on the cardiovascular system, offering insights into their potential benefits for patients with high blood pressure (Winer et al., 1968).

Environmental Exposure and Toxicology

Studies have also explored the environmental exposure to benzothiadiazine derivatives and related compounds, assessing their presence in human subjects and evaluating potential toxicological effects. This line of research is crucial for understanding the environmental impact of these chemicals and their implications for human health. For instance, the study of environmental phenols in pregnant women indicates the widespread presence of these compounds and underscores the need for further investigation into their health effects (Mortensen et al., 2014).